Cas no 61204-00-0 (4-(trans-4-Butylcyclohexyl)benzonitrile)

4-(trans-4-Butylcyclohexyl)benzonitrile structure
61204-00-0 structure
Product Name:4-(trans-4-Butylcyclohexyl)benzonitrile
CAS No:61204-00-0
MF:C17H23N
MW:241.3712246418
MDL:MFCD00799425
CID:90094
PubChem ID:253661366
Update Time:2025-04-18

4-(trans-4-Butylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(trans-4-Butylcyclohexyl)benzonitrile
    • 4-(TRANS-4-BUTYLCYCLOHEXYL)-BENZONITRILE
    • TRANS-4-(4'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
    • Trans-4-(4-N-Butylcyclohexyl)-Benzonitrile
    • 4-(4-butylcyclohexyl)-,trans-Benzonitrile
    • 4-(4-BUTYLCYCLOHEXYL)BENZONITRILE
    • PCH4
    • trans-4-(4-butylcyclohexyl)benzonitrile
    • trans-4-butyl-(4-cyanophenyl) cyclohexane
    • trans-4-Butyl-1-(4-cyanophenyl)cyclohexane
    • Trans-4-butylcyclohexyl-4-benzonitrile
    • 4-(trans-4-Butylcyclohexyl)-1-cyanobenzene
    • ZLI-1188
    • p-(4-Butylcyclohexyl)benzonitrile
    • Benzonitrile, 4-(trans-4-butylcyclohexyl)-
    • Benzonitrile, 4-(4-butylcyclohexyl)-
    • 4-(4-butylcyclohexyl)benzenecarbonitrile
    • 61204-00-0
    • 3-PHENYL-1H-PYRAZOLE-5-CARBOXYLICACID
    • AKOS022179380
    • DS-15535
    • 4-(trans-4-Butylcyclohexyl)benzonitrile, >/=98%
    • YYAVXASAKUOZJJ-UHFFFAOYSA-N
    • NS00054194
    • EINECS 262-655-0
    • YYAVXASAKUOZJJ-UHFFFAOYSA-
    • A851902
    • trans-4-(4'-N-Butylcyclohexyl)benzonitrile
    • SCHEMBL4795700
    • Benzonitrile,4-(trans-4-butylcyclohexyl)-
    • SCHEMBL8375648
    • FT-0688773
    • C17H23N
    • ?TRANS-4-(4'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
    • DTXSID40886421
    • SB66365
    • W-105179
    • B4924
    • CS-0152440
    • InChI=1/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3
    • 4-((1s,4r)-4-butylcyclohexyl)benzonitrile
    • MFCD00799425
    • AKOS015917930
    • 4-(4-Butylcyclohexyl)benzonitrile #
    • SCHEMBL25132292
    • 62788-04-9
    • DB-366847
    • YYAVXASAKUOZJJ-KOMQPUFPSA-N
    • TRANS-4-(4\\'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
    • MDL： MFCD00799425
    • Inchi： 1S/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3
    • InChI Key： YYAVXASAKUOZJJ-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC(=CC=1)C1CCC(CCCC)CC1

Computed Properties

  • Exact Mass: 241.18300
  • Monoisotopic Mass: 241.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 6.1

Experimental Properties

  • Density: 0.98
  • Melting Point: 41.0 to 45.0 deg-C
  • Boiling Point: 366.6°C at 760 mmHg
  • Flash Point: 176.4°C
  • Refractive Index: 1.525
  • PSA: 23.79000
  • LogP: 5.02228

4-(trans-4-Butylcyclohexyl)benzonitrile Security Information

4-(trans-4-Butylcyclohexyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(trans-4-Butylcyclohexyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098389-100g
4-(trans-4-Butylcyclohexyl)benzonitrile
 61204-00-0 97%
100g
 $306.00 2023-09-01
Fluorochem
048910-10g
4-(trans-4-Butylcyclohexyl)-benzonitrile
 61204-00-0 97%
10g
 ￡10.00 2022-03-01
Fluorochem
048910-25g
4-(trans-4-Butylcyclohexyl)-benzonitrile
 61204-00-0 97%
25g
 ￡18.00 2022-03-01
Fluorochem
048910-100g
4-(trans-4-Butylcyclohexyl)-benzonitrile
 61204-00-0 97%
100g
 ￡54.00 2022-03-01
Chemenu
CM156909-25g
4-(trans-4-Butylcyclohexyl)benzonitrile
 61204-00-0 97%
25g
 $102 2021-06-15
Chemenu
CM156909-100g
4-(trans-4-Butylcyclohexyl)benzonitrile
 61204-00-0 97%
100g
 $281 2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BI485-20g
4-(trans-4-Butylcyclohexyl)benzonitrile
 61204-00-0 97%
20g
 197.0CNY 2021-08-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B865091-1g
4-(trans-4-Butylcyclohexyl)benzonitrile
 61204-00-0 ≥98%
1g
 ￥50.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B865091-5g
4-(trans-4-Butylcyclohexyl)benzonitrile
 61204-00-0 ≥98%
5g
 ￥94.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B865091-25g
4-(trans-4-Butylcyclohexyl)benzonitrile
 61204-00-0 ≥98%
25g
 ￥640.80 2022-01-12

4-(trans-4-Butylcyclohexyl)benzonitrile Related Literature

Related Categories

61204-00-0 (4-(trans-4-Butylcyclohexyl)benzonitrile) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent